Cas no 2255321-52-7 (3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid)
3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(4-(difluoromethyl)phenyl)propanoic acid
- 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid
-
- Inchi: 1S/C26H23F2NO4/c1-29(23(25(30)31)14-16-10-12-17(13-11-16)24(27)28)26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-24H,14-15H2,1H3,(H,30,31)
- InChI Key: DZZLBDQCQTVSRW-UHFFFAOYSA-N
- SMILES: FC([H])(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])(C(=O)O[H])N(C([H])([H])[H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12)F
Computed Properties
- Exact Mass: 451.159515g/mol
- Monoisotopic Mass: 451.159515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- Molecular Weight: 451.5g/mol
- XLogP3: 5.4
3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM455308-1g |
(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(4-(difluoromethyl)phenyl)propanoic acid |
2255321-52-7 | 95%+ | 1g |
$2982 | 2024-07-28 |
3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid
Introduction to 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid (CAS No. 2255321-52-7)
3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid (CAS No. 2255321-52-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its unique properties and potential therapeutic applications. The molecule consists of a fluorenyl group, a difluoromethylated phenyl ring, and an amino acid derivative, making it a versatile candidate for various biological studies.
The fluorenyl group in the compound is known for its fluorescence properties, which can be exploited in imaging and sensing applications. The difluoromethylated phenyl ring contributes to the compound's lipophilicity and metabolic stability, enhancing its potential as a drug candidate. The amino acid derivative part of the molecule provides a functional group that can be modified to fine-tune the compound's biological activity and pharmacokinetic properties.
Recent studies have highlighted the importance of 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). In cancer research, the compound has demonstrated selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy.
The fluorenyl group's fluorescence properties have also been leveraged in developing novel imaging agents for early cancer detection. By conjugating this compound with targeting moieties specific to cancer markers, researchers have been able to enhance the sensitivity and specificity of cancer imaging techniques. This approach not only aids in early diagnosis but also facilitates real-time monitoring of treatment efficacy.
In addition to its therapeutic applications, 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid has shown promise in the field of materials science. Its unique combination of functional groups makes it an attractive candidate for designing advanced materials with tailored properties. For example, incorporating this compound into polymer matrices can enhance their mechanical strength and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.
The synthesis of 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the fluorenyl methoxycarbonyl (Fmoc) protected amino acid derivative, followed by coupling with the difluoromethylated phenyl ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process.
Pharmacokinetic studies have revealed that 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects. However, further optimization may be required to improve its bioavailability and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings underscore the compound's potential as a novel therapeutic agent and warrant further investigation in larger clinical trials.
In conclusion, 3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid (CAS No. 2255321-52-7) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable biological properties make it an exciting candidate for developing innovative solutions in healthcare and advanced materials. Ongoing research continues to uncover new possibilities for this compound, paving the way for future breakthroughs in these fields.
2255321-52-7 (3-[4-(Difluoromethyl)phenyl]-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)